2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine

• CAS RN: 651354-61-9
• Molecular Formula: C9H11BrN2Si
• Molecular Weight: 255.19 g/mol
• IUPAC Name: 2-(2-bromopyrimidin-5-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C9H11BrN2Si/c1-13(2,3)5-4-8-6-11-9(10)12-7-8/h6-7H,1-3H3
• InChI Key: VAGPYWLNWKBSBU-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CN=C(N=C1)Br

Description

2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine is a useful research compound. Its molecular formula is C9H11BrN2Si and its molecular weight is 255.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-5-iodopyrimidine (1.2 g, 4.2 mmol) was dissolved under nitrogen in 25 ml THF. Bis-(triphenylphosphine)-palladium(II)dichloride (300 mg, 420 μmol, 0.1 equiv.), ethynyltrimethylsilane (540 mg, 0.77 ml, 5.48 mmol, 1.3 equiv.), triethylamine (0.85 g, 1.17 ml, 8.4 mmol, 2 equiv.) and copper(I)iodide (40 mg, 210 μmol, 0.05 equiv.) were added and the mixture was stirred for 4 hours at 50° C. The reaction mixture was cooled and evaporated to dryness. The crude product was purified by flash chromatography on silica gel, eluting with an ethyl acetate:heptane gradient 0:100 to 40:60. The desired 2-bromo-5-trimethylsilanylethynyl-pyrimidine (0.75 g, 70% yield) was obtained as a yellow solid, MS: m/e=255/257 (M+H+).